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Compound of Interest

Compound Name: 3,5-Dichlorobenzoyl chloride

Cat. No.: B1294568 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 3,5-
Dichlorobenzoyl chloride, a key intermediate in the synthesis of pharmaceuticals and

agrochemicals. The following sections detail its nuclear magnetic resonance (NMR), infrared

(IR), and mass spectrometry (MS) data, along with the experimental protocols for these

analyses.

Spectroscopic Data Summary
The empirical formula for 3,5-Dichlorobenzoyl chloride is C₇H₃Cl₃O, and it has a molecular

weight of 209.46 g/mol . The spectroscopic data is summarized in the tables below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (Proton NMR)

The ¹H NMR spectrum of 3,5-Dichlorobenzoyl chloride is characterized by two distinct

signals in the aromatic region.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1294568?utm_src=pdf-interest
https://www.benchchem.com/product/b1294568?utm_src=pdf-body
https://www.benchchem.com/product/b1294568?utm_src=pdf-body
https://www.benchchem.com/product/b1294568?utm_src=pdf-body
https://www.benchchem.com/product/b1294568?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Shift
(ppm)

Multiplicity Integration Assignment

7.958 Doublet 2H H-2, H-6

7.640 Triplet 1H H-4

¹³C NMR (Carbon NMR)

The ¹³C NMR spectrum shows four signals corresponding to the seven carbon atoms in the

molecule, due to the molecule's symmetry.

Chemical Shift (ppm) Assignment

~167 C=O (Carbonyl)

~136 C-Cl

~133 C-H

~130 C-C(O)Cl

Note: Experimentally determined peak values for ¹³C NMR were not available in the searched

literature. The provided values are estimates based on typical chemical shift ranges for similar

functional groups.

Infrared (IR) Spectroscopy
The IR spectrum of 3,5-Dichlorobenzoyl chloride exhibits characteristic absorption bands

corresponding to its functional groups.

Wavenumber (cm⁻¹) Intensity Assignment

~1770 Strong C=O stretch (acid chloride)

~1570 Medium C=C stretch (aromatic)

~870 Strong C-Cl stretch (aromatic)

~750 Strong C-H bend (aromatic)
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Mass Spectrometry (MS)
The electron ionization mass spectrum of 3,5-Dichlorobenzoyl chloride shows a

characteristic fragmentation pattern.

m/z Relative Intensity (%) Putative Fragment

208 50.0 [M]⁺ (Molecular ion)

173 100.0 [M-Cl]⁺

145 35.0 [M-Cl-CO]⁺

109 20.0 [C₆H₃Cl]⁺

75 15.0 [C₆H₃]⁺

Experimental Protocols
The following are generalized experimental protocols for the acquisition of spectroscopic data

for 3,5-Dichlorobenzoyl chloride, based on standard laboratory practices.

NMR Spectroscopy
A sample of 3,5-Dichlorobenzoyl chloride was dissolved in deuterated chloroform (CDCl₃).

The ¹H NMR spectrum was recorded on a 300 MHz spectrometer. Tetramethylsilane (TMS)

was used as an internal standard (0 ppm). For the ¹³C NMR spectrum, a broadband proton-

decoupled spectrum would be acquired on the same instrument.

Infrared Spectroscopy
The infrared spectrum was obtained using a Fourier-transform infrared (FT-IR) spectrometer.

For a solid sample, a KBr pellet would be prepared by grinding a small amount of the

compound with dry potassium bromide and pressing the mixture into a thin disk. Alternatively,

for a liquid sample or a solution, a thin film between salt plates (e.g., NaCl or KBr) would be

used. The spectrum provided by the NIST WebBook was obtained in the gas phase.[1]

Mass Spectrometry

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1294568?utm_src=pdf-body
https://www.benchchem.com/product/b1294568?utm_src=pdf-body
https://www.benchchem.com/product/b1294568?utm_src=pdf-body
https://pubs.sciepub.com/wjce/13/1/1/index.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The mass spectrum was obtained using an electron ionization (EI) mass spectrometer. The

sample was introduced into the ion source, and a beam of electrons with an energy of 70 eV

was used to ionize the molecules. The resulting positively charged fragments were then

accelerated and separated based on their mass-to-charge ratio (m/z).

Visualizations
The following diagrams illustrate the logical workflow for the spectroscopic analysis of an

organic compound and the general structure of 3,5-Dichlorobenzoyl chloride.

Sample Preparation

Spectroscopic Analysis

Data Interpretation

3,5-Dichlorobenzoyl
Chloride Sample

NMR Spectroscopy
(¹H and ¹³C)

IR Spectroscopy

Mass Spectrometry

Structural Elucidation

Click to download full resolution via product page

A logical workflow for the spectroscopic characterization of 3,5-Dichlorobenzoyl chloride.
The chemical structure of 3,5-Dichlorobenzoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Spectroscopic Profile of 3,5-Dichlorobenzoyl Chloride: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294568#spectroscopic-data-nmr-ir-mass-spec-of-3-
5-dichlorobenzoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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